8-Chlorophthalazin-1(2H)-one

• IUPAC Name: 8-chloro-2H-phthalazin-1-one
• InChI: InChI=1S/C8H5ClN2O/c9-6-3-1-2-5-4-10-11-8(12)7(5)6/h1-4H,(H,11,12)
• InChI Key: LLXGUIBZJQLYJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C(=O)NN=C2
• Molecular Formula: C8H5ClN2O
• DSSTOX Substance ID: DTXSID701309557
• Molecular Weight: 180.59 g/mol
• CAS RN: 101494-94-4

Description

8-Chlorophthalazin-1(2H)-one, also known as 8-CP, is an organic compound composed of a benzene ring, two nitrogens, and a chlorine atom. It is used in a variety of scientific applications, including synthesis, research and development, and laboratory experiments. 8-CP is a versatile compound due to its high solubility, stability, and low toxicity.

Scientific Research Applications

Synthesis and Characterization

• 8-Chlorophthalazin-1(2H)-one is utilized in the synthesis and characterization of various compounds. For instance, its derivatives have been used in the preparation of photosensitive copper(II) complexes, which have potential applications as primary explosives due to their sensitivity toward impact and friction and laser ignition properties (Joas et al., 2013).

Chemical Probing and Detection

• This compound is involved in the development of probes for the detection of specific ions, such as Cu2+. A study demonstrated the use of a 1, 8-naphthalimide-based derivative for the visual detection of Cu2+ with high sensitivity and selectivity, showing potential in pollution water monitoring (Bao et al., 2018).

Biochemical Interactions

• Research has explored the reaction of 1-chlorophthalazine, a related compound, with mammalian molybdenum hydroxylases in vitro, revealing its substrate activity with rabbit-liver aldehyde oxidase and bovine-milk xanthine oxidase. This highlights its potential significance in biochemical pathways and drug metabolism (Johnson, Beedham, & Stell, 1987).

Chemical Synthesis and Transformation

• The compound is pivotal in chemical synthesis processes. For example, it has been used in the synthesis of 4-substituted chlorophthalazines, demonstrating its versatility in creating various chemically significant derivatives (Nguyen et al., 2012).

Studies in Physical Chemistry

• In the field of physical chemistry, 8-Chlorophthalazin-1(2H)-one derivatives have been studied for their properties, such as in the synthesis of highly congested donor–acceptor P–B compounds. These studies provide insights into complex molecular interactions and bonding properties (Li et al., 2013).

Environmental and Occupational Health

• Derivatives of 8-Chlorophthalazin-1(2H)-one have been used in studies related to environmental and occupational health. For instance, research on jet fuel exposure used naphthalene derivatives as biomarkers to assess the contribution of dermal exposure to systemic doses in fuel-cell maintenance workers (Chao et al., 2005).

Biomedical Research

• In biomedical research, the compound has been involved in synthesizing new drugs and potential therapeutic agents. Studies include the synthesis and biological screening of 4-Benzyl-2H-phthalazine derivatives, exploring their antimicrobial properties (El-Wahab et al., 2011).